4-Methyl-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol

• Molecular Formula: C9H9F3O2
• Molecular Weight: 206.16 g/mol
• IUPAC Name: 4-methyl-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• InChI: InChI=1S/C9H9F3O2/c1-5-2-3-7(13)6(4-5)8(14)9(10,11)12/h2-4,8,13-14H,1H3
• InChI Key: ABPSPEQWAGXAEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C(C(F)(F)F)O

Description

4-Methyl-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol is a useful research compound. Its molecular formula is C9H9F3O2 and its molecular weight is 206.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

11.6 g (100 mmol) of p-cresol and 3.9 g (25 mmol) of 75% fluoral hydrate are introduced into a 100 ml reactor. 5.0 g of MgO are added. The mixture is heated at 100° C. for 6 hours. After treating according to the protocol described in Example 1, a yield of 90% of the expected alcohol is obtained.